Cas no 497833-13-3 (1H-Pyrazole-3-carboxylic acid, 1-phenyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-phenyl-5-(trifluoromethyl)-
• CAS No: 497833-13-3
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 1529584
• PubChem ID: 11139726
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-phenyl-5-(trifluoromethyl)-
• KS-10350
• 1-phenyl-5-(trifluoromethyl)pyrazole-3-carboxylic Acid
• EN300-731989
• AKOS022622168
• 1-phenyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• SCHEMBL3975817
• IGZSBMSFNFCZRD-UHFFFAOYSA-N
• starbld0014362
• 497833-13-3

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-6-8(10(17)18)15-16(9)7-4-2-1-3-5-7/h1-6H,(H,17,18)
• InChI Key： IGZSBMSFNFCZRD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NN1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 256.04601
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles